![molecular formula C12H20O3 B1400239 1-Cyclohexyl-3-(1,3-dioxolan-2-yl)-propan-2-one CAS No. 1263366-17-1](/img/structure/B1400239.png)
1-Cyclohexyl-3-(1,3-dioxolan-2-yl)-propan-2-one
Overview
Description
Physical And Chemical Properties Analysis
The physical and chemical properties of 1-Cyclohexyl-3-(1,3-dioxolan-2-yl)-propan-2-one are not fully detailed in the search results. It has a molecular weight of 212.29 . Other properties such as density, boiling point, melting point, and flash point are not available .Scientific Research Applications
1. Synthesis and Catalysis
- A study by Zha et al. (2021) describes a practical route to synthesize a related bifunctional building block, 2-(2-(2-methyl-1,3-dioxolan-2-yl)ethyl)cyclohexan-1-one, using inexpensive materials and readily attainable conditions. This synthesis involves NaOH-mediated aldol condensation and several other steps, highlighting the compound's utility in organic synthesis (Qinghong Zha et al., 2021).
2. Polymer Science
- Ilter et al. (2002) studied the thermal behavior of polymethacrylates with a 1,3-dioxolane ring, offering insights into the potential applications of such compounds in polymer degradation and stability (Z. Ilter et al., 2002).
3. Organic Chemistry and Heterocyclic Synthesis
- Kerimov (2001) synthesized 2,4-Disubstituted 1,3-dioxolanes and investigated their properties, showing the relevance of such compounds in the field of organic chemistry and heterocyclic synthesis (A. Kerimov, 2001).
4. Medicinal Chemistry
- In the context of medicinal chemistry, the synthesis and applications of related 1,3-dioxolane derivatives in various chemical reactions and potential pharmaceutical contexts are illustrated in several studies, like that of Braun et al. (1995) and Rao & Chan (2014) (N. A. Braun et al., 1995), (Weidong Rao & P. Chan, 2014).
5. Multicomponent Chemical Reactions
- Damavandi et al. (2012) report a catalyst-free, one-pot synthesis of polysubstituted furans, involving a compound structurally similar to 1-Cyclohexyl-3-(1,3-dioxolan-2-yl)-propan-2-one. This highlights its role in facilitating complex chemical reactions (S. Damavandi et al., 2012).
properties
IUPAC Name |
1-cyclohexyl-3-(1,3-dioxolan-2-yl)propan-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20O3/c13-11(9-12-14-6-7-15-12)8-10-4-2-1-3-5-10/h10,12H,1-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMJATKLDACSMFP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CC(=O)CC2OCCO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701240474 | |
Record name | 2-Propanone, 1-cyclohexyl-3-(1,3-dioxolan-2-yl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701240474 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cyclohexyl-3-(1,3-dioxolan-2-yl)-propan-2-one | |
CAS RN |
1263366-17-1 | |
Record name | 2-Propanone, 1-cyclohexyl-3-(1,3-dioxolan-2-yl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1263366-17-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Propanone, 1-cyclohexyl-3-(1,3-dioxolan-2-yl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701240474 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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